Cas no 2229550-71-2 (methyl 3-amino-2-(3,5-dichlorophenyl)propanoate)

• Product Name: methyl 3-amino-2-(3,5-dichlorophenyl)propanoate
• CAS No: 2229550-71-2
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 5856767
• PubChem ID: 165884919
• Update Time: 2025-06-09

methyl 3-amino-2-(3,5-dichlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(3,5-dichlorophenyl)propanoate
• 2229550-71-2
• EN300-1979034

• Inchi： 1S/C10H11Cl2NO2/c1-15-10(14)9(5-13)6-2-7(11)4-8(12)3-6/h2-4,9H,5,13H2,1H3
• InChI Key： VLSCOXFYNPUFRJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C(=O)OC)CN)Cl

Computed Properties

• Exact Mass: 247.0166840g/mol
• Monoisotopic Mass: 247.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-(3,5-dichlorophenyl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(3,5-dichlorophenyl)propanoate (CAS No. 2229550-71-2)

Methyl 3-amino-2-(3,5-dichlorophenyl)propanoate (CAS No. 2229550-71-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a 3,5-dichlorophenyl moiety and an amino group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₁Cl₂NO₂, highlights its potential for modifications, aligning with current trends in drug discovery and green chemistry.

Recent studies emphasize the role of methyl 3-amino-2-(3,5-dichlorophenyl)propanoate in developing biologically active molecules. Researchers are exploring its applications in designing enzyme inhibitors and antimicrobial agents, addressing global concerns like antibiotic resistance. The compound’s chiral center also makes it valuable for asymmetric synthesis, a hot topic in precision medicine. Users frequently search for "CAS 2229550-71-2 suppliers" or "3,5-dichlorophenyl derivatives uses," reflecting commercial and academic demand.

From a synthetic perspective, the ester group in methyl 3-amino-2-(3,5-dichlorophenyl)propanoate allows for facile hydrolysis or transesterification, enabling downstream functionalization. This adaptability resonates with the growing interest in sustainable catalysis and atom-efficient reactions. Laboratories optimizing microwave-assisted synthesis or flow chemistry protocols often reference this compound due to its balanced reactivity profile.

Environmental and regulatory considerations are critical for CAS 2229550-71-2. While not classified as hazardous, its handling requires standard precautions for chlorinated compounds. The scientific community actively investigates biodegradation pathways for such structures, responding to public queries like "eco-friendly dichlorophenyl degradation." Analytical methods like HPLC-MS and NMR are routinely employed for purity assessment, ensuring compliance with Good Manufacturing Practices (GMP).

In conclusion, methyl 3-amino-2-(3,5-dichlorophenyl)propanoate exemplifies the intersection of innovation and practicality in modern chemistry. Its relevance to high-value pharmaceuticals and crop protection agents positions it as a compound of enduring interest. Future research may explore its structure-activity relationships or polymeric applications, further expanding its utility across industries.